Cas no 1806608-10-5 (Methyl 3-(difluoromethoxy)-5-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Methyl 3-(difluoromethoxy)-5-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1806608-10-5
• MF: C₁₃H₁₄F₂O₅
• MW: 288.244071483612
• CID: 4949990
• Update Time: 2025-05-20

Methyl 3-(difluoromethoxy)-5-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethoxy)-5-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C13H14F2O5/c1-18-11(16)4-3-8-5-9(12(17)19-2)7-10(6-8)20-13(14)15/h5-7,13H,3-4H2,1-2H3
• InChI Key： FDAGPGFHBGIYOE-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OC)C=C(C=1)CCC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 335
• XLogP3: 2.8
• Topological Polar Surface Area: 61.8

Additional information on Methyl 3-(difluoromethoxy)-5-(3-methoxy-3-oxopropyl)benzoate

Methyl 3-(difluoromethoxy)-5-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1806608-10-5): A Comprehensive Overview

Methyl 3-(difluoromethoxy)-5-(3-methoxy-3-oxopropyl)benzoate, identified by its CAS number 1806608-10-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structural features, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique combination of functional groups, including the difluoromethoxy and 3-methoxy-3-oxopropyl substituents, imparts distinct chemical properties that make it a valuable candidate for further exploration.

The difluoromethoxy group is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in the design of novel pharmaceuticals. This moiety has been extensively studied in the development of kinase inhibitors and other small-molecule drugs due to its ability to modulate enzyme activity effectively. In contrast, the 3-methoxy-3-oxopropyl group introduces a hydrophilic character to the molecule, which can improve solubility and bioavailability—key considerations in drug formulation. The presence of these two distinct functional groups makes Methyl 3-(difluoromethoxy)-5-(3-methoxy-3-oxopropyl)benzoate a versatile compound with potential applications across multiple therapeutic areas.

In recent years, there has been a growing interest in the development of molecules that can interact with biological targets in novel ways. The structural complexity of Methyl 3-(difluoromethoxy)-5-(3-methoxy-3-oxopropyl)benzoate allows it to engage with a wide range of biological pathways, making it a promising candidate for further investigation. For instance, studies have suggested that compounds containing the difluoromethoxy group may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. Similarly, the 3-methoxy-3-oxopropyl moiety has been associated with anti-proliferative properties, making this compound a potential lead for developing therapies targeting these conditions.

The synthesis and characterization of Methyl 3-(difluoromethoxy)-5-(3-methoxy-3-oxopropyl)benzoate have been subjects of considerable research effort. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that subsequent biological evaluations are conducted on material of the highest quality. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been utilized to confirm the structural integrity of the compound. These analytical methods provide critical data on purity, molecular weight, and chemical composition, which are essential for understanding its behavior in biological systems.

The pharmacological potential of Methyl 3-(difluoromethoxy)-5-(3-methoxy-3-oxopropyl)benzoate has been explored through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to modulate various biological pathways, including those involved in cell signaling and apoptosis. Notably, preliminary findings suggest that this compound may exhibit inhibitory effects on certain kinases, which are enzymes that play a crucial role in cell growth and division. These kinases are often overactive in cancer cells, making them attractive targets for therapeutic intervention.

In vivo studies have further corroborated these findings by demonstrating the compound's ability to reduce tumor growth in animal models. The combination of the difluoromethoxy and 3-methoxy-3-oxopropyl groups appears to contribute to its efficacy by enhancing its ability to penetrate biological barriers and reach target sites. Additionally, its improved solubility due to the hydrophilic nature of the latter group may enhance its pharmacokinetic profile, leading to better absorption and distribution within the body.

The future development of Methyl 3-(difluoromethoxy)-5-(3-methoxy-3-oxopropyl)benzoate as a therapeutic agent will likely involve optimizing its chemical structure for improved efficacy and reduced toxicity. This may include modifications to enhance binding affinity or alter metabolic pathways to minimize side effects. Collaborative efforts between synthetic chemists and biologists will be essential in this process, as they will need to work together to identify new applications and refine existing ones.

The broader implications of this research extend beyond individual therapeutic applications. The development of novel compounds like Methyl 3-(difluoromethoxy)-5-(3-methoxy-3-oxopropyl)benzoate contributes to the growing arsenal of tools available for addressing complex diseases such as cancer and inflammation-related disorders. By leveraging cutting-edge synthetic techniques and interdisciplinary collaboration, researchers can continue to uncover new possibilities for treating these conditions more effectively.

In conclusion, Methyl 3-(difluoromethoxy)-5-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1806608-10-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further exploration in drug development. Through continued research and innovation, this compound holds great potential for improving human health by targeting key biological pathways associated with various diseases.